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Compound of Interest

Compound Name: Dibenzyl malonate

Cat. No.: B149394

An In-Depth Technical Guide to Dibenzyl Malonate

Dibenzyl malonate (CAS No. 15014-25-2) is a diester of malonic acid and benzyl alcohol,
widely utilized in organic synthesis as a versatile building block.[1] Its chemical structure
features a central methylene group flanked by two benzyloxycarbonyl groups. This
arrangement confers unique reactivity, making it a valuable reagent for researchers, particularly
in the fields of medicinal chemistry and drug development. The benzyl ester groups offer
stability and can be selectively removed under mild conditions, such as hydrogenolysis, which
Is a key advantage in the synthesis of complex molecules.[1]

Core Properties and Identification

Dibenzyl malonate is identified by the CAS number 15014-25-2.[1][2][3] Its fundamental
properties are summarized below, providing essential data for laboratory and research
applications.
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Identifier Value Reference
CAS Number 15014-25-2 [11[2][3]
Molecular Formula C17H1604 [11[415]
Molecular Weight 284.31 g/mol [1112]14]
Linear Formula CH2(CO2CH2CsH5s)2 [2]
RYFCSKVXWRJEOB-
InChl Key [11[5]
UHFFFAOYSA-N
EC Number 239-099-2 [2][3]
Beilstein/REAXYS 1998264 [2][5]
Physical & Chemical
. Value Reference
Properties
Clear, colorless to light yellow
Appearance o [3][5]6]
liquid
Boiling Point 188 °C at 0.2 mmHg [11[3]1[5][6]
Density 1.137 g/mL at 25 °C [11[3][5]116]

Refractive Index (n2°/D)

1.546

[315](6]

Flash Point

>230 °F (>110 °C)

[3][5]

Water Solubility

Sparingly soluble

[35](6]

Solvent Miscibility

Miscible in all proportions with

ether and alcohol

[315](6]

pKa

11.65 + 0.46 (Predicted)

[315](6]

Synthesis and Purification

The synthesis of dibenzyl malonate is typically achieved through the esterification of malonic

acid with benzyl alcohol or the reaction of malonic acid with benzyl bromide in the presence of

a base.[1]
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General Experimental Protocol for Synthesis

A common laboratory-scale synthesis involves the reaction of a malonate salt with an
appropriate benzyl halide. While specific conditions may vary, a general procedure is outlined
below.

Reaction Setup: A round-bottom flask is equipped with a magnetic stirrer and a reflux
condenser.

Reagents: Malonic acid is dissolved in a suitable solvent, and a base (e.g., sodium ethoxide,
potassium carbonate) is added to deprotonate the carboxylic acid groups.

Addition of Benzylating Agent: Benzyl bromide or benzyl chloride is added to the reaction
mixture.

Reaction Conditions: The mixture is heated to reflux and stirred for several hours to ensure
the reaction goes to completion.

Work-up: After cooling, the reaction mixture is typically diluted with water and extracted with
an organic solvent like diethyl ether or toluene.

Purification: The organic layer is washed with an aqueous solution of sodium bicarbonate
and then with water, dried over anhydrous magnesium sulfate, filtered, and the solvent is
removed under reduced pressure.[3][5][6] The crude product is then purified by high-vacuum
distillation to yield pure dibenzyl malonate.[3][5][6]
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Diagram 1: General workflow for the synthesis of dibenzyl malonate.

Chemical Reactivity and Mechanism of Action

The utility of dibenzyl malonate in organic synthesis stems from the reactivity of the a-carbon
(the methylene group). The two adjacent electron-withdrawing ester groups increase the acidity
of the C-H bonds, allowing for easy deprotonation by a base to form a stable enolate. This
enolate acts as a potent nucleophile in a variety of chemical transformations.[1]

Key reactions involving dibenzyl malonate include:
o Alkylation and Acylation: The enolate readily reacts with alkyl halides or acyl halides.

o Knoevenagel Condensation: It undergoes condensation with aldehydes and ketones to form
a,B-unsaturated compounds.[3][5][6] For instance, it was used to prepare benzyl
umbelliferone-3-carboxylate via condensation with 2,4-dihydroxybenzaldehyde.[3][5][6]

e Michael Addition: It can act as a Michael donor in conjugate additions to a,B3-unsaturated
carbonyl compounds.[1]

o Asymmetric Synthesis: It is employed in enantioselective reactions, such as in the presence
of chiral catalysts, to produce chiral molecules with high enantioselectivity.[1][3][5][6]
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The benzyl ester groups are typically removed in the final stages of a synthesis via catalytic
hydrogenolysis (e.g., using Hz gas and a palladium catalyst), which cleaves the benzyl-oxygen
bond to yield the corresponding carboxylic acid and toluene. This deprotection step is often
followed by decarboxylation if a monosubstituted acetic acid is the desired product.[1]
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Diagram 2: Reactivity pathway of dibenzyl malonate in synthesis.
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Applications in Drug Development

Dibenzyl malonate is a key starting material or intermediate in the synthesis of a wide array of
complex organic molecules, including active pharmaceutical ingredients (APIS). Its role as a C2
synthon is critical for building molecular frameworks.

e Precursor Synthesis: It serves as a precursor in the synthesis of pharmaceuticals and
agrochemicals.[1] For example, it has been used in the preparation of tetraethyl 3,3-
bis(benzyloxycarbonyl)propylene bisphosphonate.[3][6]

o Heterocyclic Chemistry: The reactivity of malonates is fundamental to the synthesis of
various heterocyclic systems, such as barbiturates and pyridopyrimidines, which are
common scaffolds in drug molecules.[7]

o Enantioselective Synthesis: Its use in asymmetric reactions allows for the synthesis of chiral
drugs, where specific stereoisomers are required for therapeutic activity.[1]

Safety and Handling

Appropriate safety precautions must be taken when handling dibenzyl malonate. It is crucial to
consult the Safety Data Sheet (SDS) before use.[8]
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Hazard Information Precautionary Measures

H302: Harmful if swallowed. H315: Causes skin
Hazard Statements irritation. H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Use in a well-ventilated area.[9] Avoid contact
Handling with skin, eyes, and clothing.[9] Wash hands
thoroughly after handling.[9]

Store in a tightly closed container in a dry, cool,
and well-ventilated place.[3][5][6]

Storage )
Recommended storage is at room temperature.

[35](6]

) ) Wear protective gloves, safety glasses, and a
Personal Protective Equipment (PPE) _
vapor respirator as needed.[9]

Absorb spills with an inert material (e.g., sand,
Spill Response vermiculite) and place in a suitable container for

disposal.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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